Cas no 125872-43-7 (2-methyl-1,3-benzothiazole-7-carbaldehyde)

• Product Name: 2-methyl-1,3-benzothiazole-7-carbaldehyde
• CAS No: 125872-43-7
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 873362
• PubChem ID: 14835682
• Update Time: 2024-11-02

2-methyl-1,3-benzothiazole-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolecarboxaldehyde,2-methyl-(9CI)
• 2-Methylbenzothiazole-7-carboxaldehyde
• 2-Methylbenzo[d]thiazole-7-carbaldehyde
• 2-methyl-1,3-benzothiazole-7-carbaldehyde
• DB-284346
• 7-Benzothiazolecarboxaldehyde, 2-methyl-
• G15166
• 125872-43-7
• SCHEMBL543240
• CS-0443828
• ONDKHNPTMVQBTF-UHFFFAOYSA-N

• Inchi： 1S/C9H7NOS/c1-6-10-8-4-2-3-7(5-11)9(8)12-6/h2-5H,1H3
• InChI Key： ONDKHNPTMVQBTF-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC=C(C=O)C1=2

Computed Properties

• Exact Mass: 177.02491
• Monoisotopic Mass: 177.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96